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Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

\

2-Chloro-4-methyilthiazole-5-

carboxamide

856658-33-8

B3289242

L  Get Quote

Precise identification is the foundation of chemical safety. The subject of this guide, 2-Chloro-4-

methylthiazole-5-sulfonamide, is a versatile intermediate in the pharmaceutical and

agrochemical sectors.[1] Its unique structure, featuring a reactive chlorine atom, a thiazole ring,

and a sulfonamide group, contributes to its biological activity and dictates its handling

requirements.[2]

Property

Value

Source(s)

Chemical Name

2-Chloro-4-methylthiazole-5-

sulfonamide

[3]

2-Chloro-4-methyl-1,3-thiazole-

Synonyms 5-sulfonamide s
CAS Number 348086-67-9 [11[3114]
Molecular Formula CaHsCIN202S2 [11[2][4]
Molecular Weight 212.68 g/mol [11[3114]
Appearance Pale yellow solid [1]

Water Solubility

4.781e+004 mg/L at 25 °C

[3]
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Section 2: GHS Hazard Identification and
Classification

Understanding the GHS classification is non-negotiable for risk assessment. 2-Chloro-4-
methylthiazole-5-sulfonamide is classified as a hazardous substance, requiring stringent safety
measures. The primary hazards are related to ingestion, skin and eye contact, and respiratory
irritation.[5]

¢ Signal Word: Warning[5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Primary Hazards

H335
May cause respiratory irritation

\
2—Chloro—4—rnethylthiazole—5—sulfonarnide\ H3ls
Causes serious eye irritation

Warning

{ / _ H315
g Causes skin irritation
H302
Harmful if swallowed
N\ J

N
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Caption: GHS Hazard Profile for the Thiazole Compound.

Section 3: Proactive Risk Management and Handling
Protocols

A self-validating safety protocol is built on understanding the why behind each step. The
reactivity of the chloro-thiazole moiety necessitates a proactive, not reactive, approach to
safety.

3.1 Personal Protective Equipment (PPE)
The selection of PPE is dictated by the compound's irritant and potentially sensitizing nature.

o Eye/Face Protection: Use chemical safety goggles and a face shield. The primary risk is
splash-related serious eye irritation (H319).[5]

o Skin Protection: Wear impervious gloves (Nitrile rubber is a common choice, but consult
manufacturer-specific breakthrough times) and a lab coat. The goal is to prevent skin contact
that leads to irritation (H315).[5] Contaminated clothing must be removed immediately and
washed before reuse.[5]

» Respiratory Protection: For operations that may generate dust or aerosols, use only outdoors
or in a well-ventilated area.[5] If engineering controls are insufficient, a NIOSH-approved
particulate respirator is mandatory to mitigate the risk of respiratory irritation (H335).[5]

3.2 Safe Handling and Storage Workflow
Adherence to a strict workflow minimizes exposure and preserves compound integrity.

o Preparation: Before handling, ensure the work area (e.g., fume hood) is clean and
uncluttered. Verify that an emergency eyewash station and safety shower are accessible.

» Engineering Controls: All weighing and solution preparation must be conducted in a certified
chemical fume hood to prevent inhalation of dust.[5]
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e Handling:
o Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
o Wash hands and any exposed skin thoroughly after handling.[5]
o Do not eat, drink, or smoke when using this product.[5]
o Storage:
o Store in a well-ventilated place and keep the container tightly closed.[5]
o Store locked up.[5]
o Recommended storage is at 0-8 °C to maintain long-term stability.[1]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5]
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Start: Prepare for Handling

1. Verify PPE &
Engineering Controls
(Fume Hood)

2. Handle Compound
- Avoid dust/inhalation
- No eating/drinking

3. Thoroughly Wash
Hands & Exposed Skin

4. Secure Storage
- Tightly closed
- Ventilated, locked area
- Refrigerate (0-8°C)

5. Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Step-by-step safe handling and storage workflow.
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Section 4: Emergency Response and First-Aid
Measures

Rapid and correct response to exposure is critical.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[5]

e Following Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[5]

e Following Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek immediate
medical attention.[6]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[5][6]

Section 5: Stability and Reactivity Profile

While specific reactivity data for this compound is limited, general principles for related
structures suggest the following:

Chemical Stability: The compound is expected to be stable under recommended storage
conditions.[7]

» Conditions to Avoid: Avoid dust generation and exposure to strong oxidizing agents.[7]
e Incompatible Materials: Strong oxidizing agents may lead to vigorous reactions.[6][7]

o Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating and toxic gases, including carbon oxides, nitrogen oxides, sulfur oxides, and
hydrogen chloride.[7][8]

Section 6: Toxicological and Ecological Information
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Detailed toxicological studies for 2-Chloro-4-methylthiazole-5-sulfonamide are not widely
published. The GHS classifications indicate moderate acute oral toxicity and significant irritant
properties.[5] No specific data on carcinogenicity, mutagenicity, or reproductive toxicity is
available. Ecologically, related chlorinated thiazoles can be toxic to aquatic life with long-lasting
effects, so release into the environment should be strictly avoided.[9]

Section 7: Role in Drug Development and Scientific
Applications

2-Chloro-4-methylthiazole-5-sulfonamide serves as a key building block in medicinal and
agricultural chemistry.[1] The sulfonamide functional group is a well-known pharmacophore
with antibacterial properties, often acting by interfering with folic acid synthesis in microbes.[2]
The thiazole ring and chlorine atom enhance its pharmacological profile and reactivity, making
it a valuable intermediate for synthesizing more complex bioactive molecules, particularly novel
antimicrobial agents.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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